Cas no 1042528-73-3 (N-[(pyridin-4-yl)methyl]thiolan-3-amine)

• Product Name: N-[(pyridin-4-yl)methyl]thiolan-3-amine
• CAS No: 1042528-73-3
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5333309
• Update Time: 2025-10-29

N-[(pyridin-4-yl)methyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, N-(tetrahydro-3-thienyl)-
• N-[(pyridin-4-yl)methyl]thiolan-3-amine

• Inchi： 1S/C10H14N2S/c1-4-11-5-2-9(1)7-12-10-3-6-13-8-10/h1-2,4-5,10,12H,3,6-8H2
• InChI Key： NTJUVUCIZWYBDC-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CNC2CCSC2)=C1

Additional information on N-[(pyridin-4-yl)methyl]thiolan-3-amine

Comprehensive Overview of N-[(pyridin-4-yl)methyl]thiolan-3-amine (CAS No. 1042528-73-3): Properties, Applications, and Research Insights

N-[(pyridin-4-yl)methyl]thiolan-3-amine (CAS No. 1042528-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a pyridine ring linked to a thiolane moiety via a methylene bridge, exhibits intriguing chemical properties that make it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to participate in diverse synthetic transformations.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled interest in N-[(pyridin-4-yl)methyl]thiolan-3-amine. Recent studies highlight its utility in developing small-molecule inhibitors targeting enzymatic pathways, a hot topic in oncology and neurodegenerative disease research. Its pyridine-thiolane hybrid structure offers balanced lipophilicity and hydrogen-bonding capacity, traits highly sought after in drug-like molecules. Furthermore, the compound's stability under physiological conditions makes it a promising candidate for pro-drug development, aligning with current trends in targeted therapy formulations.

From a synthetic chemistry perspective, CAS 1042528-73-3 serves as a versatile scaffold for structure-activity relationship (SAR) studies. Its amine functionality allows for straightforward derivatization, enabling researchers to explore modifications at the thiolan-3-position while preserving the pyridinylmethyl pharmacophore. This adaptability resonates with the pharmaceutical industry's focus on fragment-based drug design, where modular compounds like this accelerate lead optimization processes. Computational chemists also value this molecule for molecular docking simulations, as its rigid yet flexible structure provides valuable insights into protein-ligand interactions.

Environmental and green chemistry applications of N-[(pyridin-4-yl)methyl]thiolan-3-amine are emerging areas of investigation. The compound's potential as a ligand precursor for catalytic systems aligns with the global push toward sustainable chemical processes. Recent patents disclose its incorporation into metal-organic frameworks (MOFs) for gas storage applications, addressing contemporary concerns about carbon capture technologies. Additionally, its biodegradability profile is under evaluation, particularly for use in agricultural chemistry formulations where eco-friendly alternatives are increasingly demanded.

Analytical characterization of 1042528-73-3 reveals distinctive spectral signatures that facilitate quality control in industrial settings. The pyridine proton signals in NMR spectra (typically appearing between δ 8.5-7.5 ppm) and the thiolane ring protons (δ 3.5-2.0 ppm) create identifiable patterns for purity assessment. Advanced techniques like LC-MS hyphenation have been employed to study its metabolic stability, a critical parameter in ADME screening workflows. These analytical aspects respond to the pharmaceutical industry's need for robust quality-by-design (QbD) approaches in intermediate characterization.

The commercial landscape for N-[(pyridin-4-yl)methyl]thiolan-3-amine reflects its growing importance. Specialized chemical suppliers now offer this compound with various custom purity grades, ranging from 95% for screening purposes to >99% for clinical research applications. Pricing trends indicate steady demand from contract research organizations (CROs) engaged in kinase inhibitor development. Storage recommendations typically suggest argon-protected conditions at -20°C to maintain stability, though recent stability studies suggest satisfactory shelf life under standard desiccated storage at room temperature for short-term use.

Future research directions for CAS 1042528-73-3 may explore its potential in photoactive materials, given the electron-rich nature of its aromatic system. Preliminary studies suggest possible applications in organic electronics, particularly as an electron-transport layer component. The compound's ability to form charge-transfer complexes with acceptors like tetracyanoquinodimethane (TCNQ) is currently under investigation for optoelectronic device applications. Such developments position this molecule at the intersection of medicinal chemistry and materials science, two fields experiencing rapid convergence in modern research.

Regulatory considerations for N-[(pyridin-4-yl)methyl]thiolan-3-amine remain favorable, with no significant restrictions reported in major chemical inventories. Its status as a non-controlled substance facilitates global research collaboration, though proper laboratory safety protocols should always be observed during handling. Material Safety Data Sheets (MSDS) typically classify it as an irritant, requiring standard personal protective equipment (PPE) including gloves and eye protection. These safety profiles compare favorably with similar nitrogen-sulfur heterocycles, making it a practical choice for bench-scale chemistry.

In conclusion, N-[(pyridin-4-yl)methyl]thiolan-3-amine (CAS No. 1042528-73-3) represents a multifaceted compound with expanding relevance across scientific disciplines. Its structural elegance combines the hydrogen-bond accepting capacity of pyridine with the conformational flexibility of thiolane, creating opportunities for innovation in drug design and beyond. As research continues to uncover new applications, this molecule will likely maintain its position as a valuable tool in the chemist's repertoire, contributing to advancements in precision medicine and sustainable technology development.